Cas no 1352999-00-8 (2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid)

• Product Name: 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid
• CAS No: 1352999-00-8
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD21091395
• CID: 5149780
• Update Time: 2025-07-20

2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid

• MDL： MFCD21091395
• Inchi： 1S/C14H19NO5/c1-14(2,19-3)11(12(16)17)15-13(18)20-9-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： UUKALFPYCSEDEX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OCC1=CC=CC=C1)=O)C(OC)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid

Comprehensive Overview of 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid (CAS No. 1352999-00-8)

2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid (CAS No. 1352999-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience in scientific literature, belongs to the class of N-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the methoxy-methylbutanoic acid backbone, make it a versatile intermediate in organic chemistry.

The growing interest in peptide-based therapeutics and small-molecule drugs has propelled the demand for high-purity intermediates like 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid. Researchers are particularly intrigued by its potential applications in targeted drug delivery systems and enzyme inhibition studies. Recent trends in green chemistry and sustainable synthesis have also highlighted the need for efficient and environmentally friendly methods to produce such compounds, aligning with global efforts to reduce chemical waste.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid?" The answer lies in multi-step organic synthesis, often involving carbamate formation and esterification reactions. Another common query is: "How does the Cbz group enhance the stability of amino acid derivatives?" The benzyloxycarbonyl group acts as a protective shield for the amine functionality, preventing unwanted side reactions during peptide coupling, a critical step in solid-phase peptide synthesis (SPPS).

In the context of drug discovery, this compound's chiral center and steric hindrance properties are of particular interest. These features influence its binding affinity to biological targets, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. Recent studies have explored its utility in cancer research and neurodegenerative disease models, though further clinical validation is required.

The analytical characterization of 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are paramount for research applications. Quality control protocols often emphasize the absence of residual solvents and by-products, reflecting the compound's role in high-stakes pharmaceutical development.

From a commercial perspective, the compound is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are influenced by factors such as batch size, purity grade, and regulatory compliance. Researchers are advised to verify the certificate of analysis (CoA) and material safety data sheet (MSDS) before procurement, ensuring alignment with their experimental requirements.

Looking ahead, the future of 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-3-methylbutanoic acid is intertwined with advancements in bioconjugation techniques and precision medicine. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the toolkit of medicinal chemists and biochemists alike.